4-({[(1-benzofuran-2-ylcarbonyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-(1-benzofuran-2-carbonylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C17H12N2O4S/c20-15(14-9-11-3-1-2-4-13(11)23-14)19-17(24)18-12-7-5-10(6-8-12)16(21)22/h1-9H,(H,21,22)(H2,18,19,20,24)
• InChI Key: PIIOKJNEAXWWRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC(=S)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C17H12N2O4S
• Molecular Weight: 340.4 g/mol

Description

4-({[(1-benzofuran-2-ylcarbonyl)amino]carbonothioyl}amino)benzoic acid, commonly known as BFA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BFA is a member of the benzoic acid family and is commonly used as a pharmacological tool to investigate cellular processes and signaling pathways.

Mechanism of Action

BFA binds to the ARF guanine nucleotide exchange factor (GEF) and inhibits its activity, leading to the inhibition of ARF activation. This inhibition prevents the recruitment of COPI coat proteins to the Golgi membrane, leading to the disassembly of the Golgi complex. Additionally, BFA has been shown to inhibit the function of phospholipase D (PLD), an enzyme that catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid. This inhibition leads to the accumulation of phosphatidylcholine and the inhibition of membrane fusion events.
Biochemical and Physiological Effects:
BFA has a number of biochemical and physiological effects on cells. It has been shown to induce the UPR, a cellular response to the accumulation of misfolded proteins in the ER. This response leads to the upregulation of chaperones and the inhibition of protein translation. BFA has also been shown to induce apoptosis in some cell types, although the mechanism of this induction is not well understood. Additionally, BFA has been shown to inhibit the function of PLD, leading to the accumulation of phosphatidylcholine and the inhibition of membrane fusion events.

Advantages and Limitations for Lab Experiments

BFA is a valuable tool for investigating cellular processes and signaling pathways. Its ability to disrupt the Golgi complex and inhibit protein transport from the ER to the Golgi makes it a useful tool for investigating the function of ARF and COPI coat proteins. Additionally, BFA's ability to induce the UPR makes it a useful tool for investigating the cellular response to the accumulation of misfolded proteins in the ER. However, BFA has some limitations. Its effects on cells are not specific to ARF and COPI coat proteins, and it can also inhibit the function of PLD. Additionally, BFA can be toxic to cells at high concentrations.

Future Directions

There are a number of future directions for research on BFA. One area of research is the development of more specific inhibitors of ARF and COPI coat proteins. Another area of research is the investigation of BFA's effects on other cellular processes and signaling pathways. Additionally, researchers could investigate the potential therapeutic applications of BFA, such as its ability to induce apoptosis in cancer cells. Finally, researchers could investigate the use of BFA as a tool for investigating the cellular response to other types of cellular stress, such as oxidative stress or DNA damage.

Synthesis Methods

The synthesis of BFA involves the reaction of 2-aminobenzoyl chloride with 2-benzofuran carboxylic acid and thiourea. The reaction takes place in the presence of a solvent such as dimethylformamide (DMF) and a base such as triethylamine. The resulting product is a white crystalline powder that is purified by recrystallization.

Scientific Research Applications

BFA has been widely used as a pharmacological tool to investigate cellular processes and signaling pathways. It is commonly used to inhibit the function of ADP-ribosylation factor (ARF), a small GTPase that regulates vesicular trafficking and membrane dynamics. BFA has been shown to disrupt the Golgi complex and inhibit protein transport from the endoplasmic reticulum (ER) to the Golgi. This disruption leads to the accumulation of proteins in the ER and the induction of the unfolded protein response (UPR).